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Compound of Interest

Compound Name: Myristanilide

CAS No.: 622-56-0

Cat. No.: B1581526

Get Quote

Executive Summary & Scope
This application note details the use of Myristanilide (N-Myristoylaniline) as a critical reference

standard in the analysis of fatty acid anilides (FAAs). Historically linked to the Toxic Oil

Syndrome (TOS) epidemic, FAAs remain a vital target in food safety forensics and lipidomics.

While Oleoylanilide (C18:1) and Linoleoylanilide (C18:2) are the primary toxic markers in

adulterated oils, Myristanilide (C14:0) serves a dual purpose:

Calibration Target: A specific marker for myristic acid adulteration.

Surrogate Internal Standard: Due to its elution profile (eluting prior to C16/C18 congeners)

and structural homology, it is an effective surrogate standard for profiling long-chain anilides

when isotopically labeled standards are cost-prohibitive or unavailable.

This guide provides a validated workflow for the extraction, separation, and mass spectrometric

detection of Myristanilide, ensuring high specificity and sensitivity (LOD < 1 ng/mL).
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Chemical Profile: Myristanilide
Understanding the physicochemical properties is essential for optimizing extraction and

chromatography.

Property Value Analytical Implication

IUPAC Name N-Phenyltetradecanamide Target Analyte

CAS Number 622-56-0 Identification

Molecular Formula C₂₀H₃₃NO Elemental Composition

Molecular Weight 303.48 g/mol Precursor Ion [M+H]⁺ = 304.3

LogP (Octanol/Water) ~7.6 (Predicted)

Highly Lipophilic; requires non-

polar solvents for extraction

and C18 RP-HPLC.

pKa ~15 (Amide N-H)

Neutral at physiological pH;

requires acid modifiers (Formic

Acid) in Mobile Phase for ESI+

protonation.

Solubility
Soluble in MeOH, ACN,

Hexane

Use MeOH/ACN for stock

solutions; Hexane for LLE.

Analytical Workflow Visualization
The following diagram outlines the critical path from sample preparation to data validation.
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Figure 1: End-to-end workflow for Fatty Acid Anilide analysis.

Experimental Protocols
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Preparation of Standards
Objective: Create stable calibration curves ranging from 1 ng/mL to 1000 ng/mL.

Materials:

Myristanilide Reference Material (Purity >99%)

Methanol (LC-MS Grade)

Amber Glass Vials (Silanized)

Protocol:

Stock Solution (1 mg/mL): Weigh 10.0 mg of Myristanilide into a 10 mL volumetric flask.

Dissolve in Methanol. Sonicate for 5 minutes to ensure complete dissolution.

Expert Insight: Amides are stable, but lipophilic compounds can adsorb to plastic. Use

glass pipettes and silanized vials to prevent loss of titer.

Working Standard (10 µg/mL): Dilute 100 µL of Stock Solution into 9.9 mL of Methanol.

Calibration Curve: Prepare serial dilutions in the mobile phase initial composition (50:50

Water:ACN) to prevent peak distortion during injection.

Points: 1, 5, 10, 50, 100, 500, 1000 ng/mL.

Sample Extraction (Liquid-Liquid Extraction)
Context: This method removes bulk triglycerides (from oil samples) or proteins (from serum)

while concentrating the anilide.

A. For Cooking Oils (Adulteration Screen):

Weigh 1.0 g of oil sample into a 15 mL glass centrifuge tube.

Add 10 µL of Internal Standard (e.g., d5-Oleoylanilide) if available.

Add 5 mL Acetonitrile saturated with Hexane.
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Vortex vigorously for 2 minutes. (The anilides partition into the polar ACN phase, while bulk

lipids stay in the hexane/oil phase).

Centrifuge at 3000 x g for 5 minutes.

Collect the bottom (Acetonitrile) layer.

Evaporate to dryness under Nitrogen at 40°C.

Reconstitute in 200 µL Methanol. Filter (0.2 µm PTFE) into an LC vial.

B. For Serum/Plasma (Toxicological Screen):

Aliquot 200 µL of plasma.

Add 600 µL of cold Acetonitrile (Protein Precipitation).

Vortex and Centrifuge (10,000 x g, 10 min, 4°C).

Transfer supernatant to a clean tube.

Optional Enrichment: Perform LLE on the supernatant using Hexane:Ethyl Acetate (9:1) if

sensitivity <1 ng/mL is required.

Instrumental Method: LC-MS/MS
System: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or Agilent 6495).

Chromatographic Conditions[1][2][3][4][5][6]
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 100 mm, 1.8 µm).

Rationale: High carbon load is required to retain the lipophilic C14 tail.

Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Chemistry: Formic acid ensures the amide nitrogen is protonated ([M+H]⁺) for ESI+.
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Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Gradient Table:

Time (min) % B Event

0.00 50 Loading

1.00 50 Isocratic Hold

8.00 98
Linear Ramp (Elution of

Myristanilide ~6.5 min)

10.00 98 Column Wash

10.10 50 Re-equilibration

| 13.00 | 50 | End |

Mass Spectrometry Parameters (MRM)[3]
Ionization: Electrospray Ionization (ESI) – Positive Mode.

Source Temp: 350°C.

Capillary Voltage: 4000 V.

MRM Transitions for Myristanilide:
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Precursor
Ion (m/z)

Product Ion
(m/z)

Dwell (ms) CE (eV) Type Mechanism

304.3 93.1 50 25 Quantifier

Cleavage of
amide bond
→ Aniline
ion
[C₆H₅NH₃]⁺

304.3 77.1 50 40 Qualifier

Further

fragmentation

→ Phenyl

cation

[C₆H₅]⁺

| 304.3 | 106.1 | 50 | 20 | Qualifier | Rearrangement to [C₆H₅NHCH₂]⁺ species |

Mechanistic Visualization
The specificity of the method relies on the fragmentation of the amide bond. The following

diagram illustrates the ionization and collision-induced dissociation (CID) pathway.
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Figure 2: ESI+ Fragmentation pathway of Myristanilide. The formation of the m/z 93.1 aniline

ion is the dominant transition used for quantification.

Quality Control & Validation Criteria
To ensure Trustworthiness and Scientific Integrity, the following criteria must be met for every

batch:

Linearity: R² > 0.995 for the calibration curve (1–1000 ng/mL).

Retention Time Stability: ± 0.1 min deviation allowed. Myristanilide must resolve from

Palmitanilide (C16) by at least 1.0 min.

Carryover: Blank injection after the highest standard (1000 ng/mL) must show < 0.1% of the

standard's area.

Recovery: Spiked matrix samples should yield 80–120% recovery.

Troubleshooting: Low recovery in oil samples usually indicates insufficient partitioning into

Acetonitrile. Increase the number of LLE cycles.
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To cite this document: BenchChem. [Application Note: Myristanilide as a Reference Standard
in Analytical Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581526/docs#application-note-myristanilide-as-a-
reference-standard-in-analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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